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Compound of Interest

Compound Name: 4,4-Dimethyl-2-phenylpyrrolidine

Cat. No.: B13212064

Get Quote

In the landscape of modern drug discovery and fine chemical synthesis, the pyrrolidine scaffold

is a cornerstone of molecular design.[1] Its prevalence is a testament to its conformational

rigidity and its capacity to present substituents in well-defined three-dimensional space, making

it a privileged structure in pharmaceuticals.[1] When chirality is introduced, as in 4,4-Dimethyl-
2-phenylpyrrolidine, the scaffold is elevated from a mere structural unit to a powerful tool for

controlling stereochemical outcomes. The precise spatial arrangement of atoms, or chirality, is

fundamental in biological systems, where enzymes and receptors are themselves chiral.[2][3]

Consequently, the two mirror-image forms (enantiomers) of a chiral drug can exhibit vastly

different potency, efficacy, and safety profiles.[3][4]

This guide provides a detailed technical overview of 4,4-Dimethyl-2-phenylpyrrolidine, a

chiral amine that embodies the principles of modern asymmetric synthesis. We will explore its

structural features, physicochemical properties, and its critical role as a catalyst or chiral

auxiliary. This molecule serves as an exemplary case study in how precise structural

modifications—specifically the introduction of a phenyl group at the C2 position and gem-

dimethyl groups at the C4 position—create a sophisticated chiral environment capable of

directing the formation of specific enantiomers in a chemical reaction. For researchers and drug

development professionals, understanding and harnessing such molecules is key to building

safer, more selective, and more effective medicines.[2][4]
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Chemical Structure and Stereochemistry
The defining feature of 4,4-Dimethyl-2-phenylpyrrolidine is the presence of a stereogenic

center at the C2 carbon, the point of attachment for the phenyl group. This single chiral center

gives rise to two enantiomers: (R)-4,4-Dimethyl-2-phenylpyrrolidine and (S)-4,4-Dimethyl-2-
phenylpyrrolidine. The gem-dimethyl groups at the C4 position, while not chiral themselves,

impart significant steric hindrance. This conformational restriction "locks" the five-membered

ring, reducing its flexibility and creating a more predictable and well-defined chiral pocket

around the stereocenter and the reactive nitrogen atom. This structural rigidity is paramount to

its effectiveness in stereoselective transformations.

Key Structural Features:

Molecular Formula: C₁₂H₁₇N[5]

Core Scaffold: A five-membered saturated nitrogen heterocycle (pyrrolidine).

Stereocenter: The C2 carbon, bonded to the phenyl group, a hydrogen atom, the C3 carbon,

and the nitrogen atom.

Key Substituents:

A phenyl group at C2, which provides steric bulk and potential for π-π stacking

interactions.

Gem-dimethyl groups at C4, which restrict ring conformation and enhance steric shielding

on one face of the molecule.

Caption: 2D structure of 4,4-Dimethyl-2-phenylpyrrolidine with the C2 stereocenter marked

(*).

Physicochemical and Spectroscopic Properties
While comprehensive experimental data for 4,4-Dimethyl-2-phenylpyrrolidine is not

extensively consolidated in publicly available literature, key properties can be compiled from

chemical databases and supplier information. The data presented below is for the

hydrochloride salt or is predicted, unless otherwise specified.
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Property Value Source

CAS Number
Not explicitly available for free

base; related structures exist.
-

Molecular Formula C₁₂H₁₇N PubChem[5]

Molecular Weight 175.27 g/mol PubChem[5]

Monoisotopic Mass 175.1361 Da PubChem[5]

Appearance

Typically a solid or oil,

depending on purity and

enantiomeric form.

General

XlogP (Predicted) 2.6 PubChem[5]

SMILES
CC1(CC(NC1)C2=CC=CC=C2

)C
PubChem[5]

InChIKey
ZGBMJAZQZIZYTI-

UHFFFAOYSA-N
PubChem[5]

Spectroscopic Data: Detailed, peer-reviewed spectroscopic data (¹H-NMR, ¹³C-NMR, IR) for

this specific molecule is sparse. However, based on its structure, the following characteristic

signals would be expected:

¹H-NMR: Aromatic protons of the phenyl group (multiplet, ~7.2-7.4 ppm), the proton at the C2

chiral center (methine, likely a multiplet), protons on the pyrrolidine ring (aliphatic region,

multiplets), and two distinct singlets for the non-equivalent gem-dimethyl groups.

¹³C-NMR: Aromatic carbons of the phenyl group (~125-145 ppm), the C2 chiral carbon, and

the aliphatic carbons of the pyrrolidine ring, including the quaternary C4 carbon and the two

methyl carbons.

IR Spectroscopy: N-H stretching (~3300-3400 cm⁻¹), C-H stretching (aromatic ~3000-3100

cm⁻¹, aliphatic ~2850-2960 cm⁻¹), and C=C stretching of the aromatic ring (~1450-1600

cm⁻¹).
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Synthesis Protocols
The asymmetric synthesis of highly substituted pyrrolidines is a field of active research. While a

single, standardized protocol for 4,4-Dimethyl-2-phenylpyrrolidine is not universally cited, a

robust synthesis can be designed based on established organocatalytic or metal-catalyzed

methodologies. A common strategy involves the asymmetric functionalization of aldehydes or

ketones.

Below is a representative, conceptual workflow for its synthesis, leveraging the principles of

asymmetric organocatalysis.

Conceptual Asymmetric Synthesis Workflow:

This protocol is based on the organocatalyzed asymmetric Michael addition to a nitroalkene, a

powerful C-C bond-forming reaction, followed by reductive cyclization.

Step 1: Asymmetric Michael Addition. A chiral pyrrolidine-based catalyst (e.g., a diarylprolinol

silyl ether) is used to catalyze the addition of an enolizable carbonyl compound (e.g.,

isovaleraldehyde, which provides the gem-dimethyl precursor) to β-nitrostyrene. The catalyst

forms a chiral enamine intermediate, which directs the stereoselective addition.

Step 2: Reduction of the Nitro Group. The nitro group of the Michael adduct is reduced to a

primary amine using a reducing agent such as H₂ with a Palladium catalyst (Pd/C) or

catalytic transfer hydrogenation.

Step 3: Reductive Amination/Cyclization. The newly formed amine undergoes spontaneous

or acid-catalyzed intramolecular cyclization with the existing aldehyde moiety to form an

imine, which is then reduced in situ to yield the final 4,4-Dimethyl-2-phenylpyrrolidine
product.

Caption: Conceptual workflow for the asymmetric synthesis of 4,4-Dimethyl-2-
phenylpyrrolidine.

Applications in Asymmetric Synthesis & Drug
Development
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The primary value of 4,4-Dimethyl-2-phenylpyrrolidine lies in its application as an

organocatalyst, following the principles that earned the Nobel Prize in Chemistry in 2021.[2]

Asymmetric organocatalysis utilizes small, chiral organic molecules to catalyze stereoselective

reactions, avoiding the need for often toxic or expensive metal catalysts.[6]

Mechanism of Action: When used as a catalyst, the secondary amine of the pyrrolidine ring is

the reactive center. It reversibly reacts with a carbonyl substrate (an aldehyde or ketone) to

form one of two key intermediates:

Chiral Enamine: Formed with an enolizable carbonyl. The defined stereochemistry of the

pyrrolidine catalyst forces the enamine to adopt a specific conformation, shielding one of its

two faces. An incoming electrophile can then only attack from the unshielded face, leading to

the formation of a new stereocenter with high enantioselectivity.

Chiral Iminium Ion: Formed with an α,β-unsaturated carbonyl. This activation lowers the

LUMO (Lowest Unoccupied Molecular Orbital) of the substrate, making it more susceptible to

nucleophilic attack (e.g., in Diels-Alder or Michael reactions). Again, the chiral scaffold of the

catalyst blocks one face, directing the incoming nucleophile to the other.

Caption: General catalytic cycle for enamine-based organocatalysis using a chiral pyrrolidine.

The combination of the bulky phenyl group and the conformation-locking gem-dimethyl groups

in 4,4-Dimethyl-2-phenylpyrrolidine makes it a potentially highly effective catalyst for

reactions such as:

Asymmetric Aldol Reactions: Creating chiral β-hydroxy carbonyl compounds.

Asymmetric Michael Additions: Forming chiral 1,5-dicarbonyl compounds or γ-nitroketones.

[7]

Asymmetric α-functionalization: Introducing halogens, amines, or other groups at the α-

position of a carbonyl compound.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4,4-Dimethyl-2-phenylpyrrolidine is not readily

available, general precautions for handling substituted pyrrolidines and aliphatic amines should
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be strictly followed. These compounds are typically classified as irritants and may be harmful if

swallowed or inhaled.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with

side shields, and a lab coat. All handling should be performed in a well-ventilated area or a

chemical fume hood.[8][9]

Handling: Avoid contact with skin, eyes, and clothing.[10] Keep away from heat, sparks, and

open flames, as related compounds can be flammable.[10]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9][10]

Conclusion
4,4-Dimethyl-2-phenylpyrrolidine is more than just a chemical compound; it is a product of

rational design aimed at achieving one of the most significant goals in modern chemistry: the

control of chirality. Its carefully considered architecture, featuring a key stereocenter flanked by

sterically demanding groups, creates a precisely tailored environment for catalyzing

asymmetric reactions. For scientists in drug development and process chemistry, this molecule

represents a valuable class of tools for the enantioselective synthesis of complex molecular

targets. As the demand for enantiomerically pure pharmaceuticals continues to grow, the

importance of catalysts like 4,4-Dimethyl-2-phenylpyrrolidine and the ongoing innovation in

their synthesis and application will undoubtedly increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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